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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359 Get Quote

Introduction

In the quantitative analysis of environmental samples, the use of internal standards is crucial

for achieving accurate and reliable results. Complex matrices such as soil, water, and air often

introduce variability during sample preparation and analysis, leading to potential analyte loss

and fluctuations in instrument response. Isotope-labeled internal standards, such as Hexane-
d14, offer a robust solution to these challenges. By closely mimicking the chemical and

physical properties of the target analytes, these standards can effectively compensate for

variations in extraction efficiency, sample volume, and instrument sensitivity. Hexane-d14 is

particularly well-suited for the analysis of volatile organic compounds (VOCs) by Gas

Chromatography-Mass Spectrometry (GC-MS). Its deuterated nature allows it to be

distinguished from the non-labeled native analytes by the mass spectrometer, while ensuring it

behaves similarly during the entire analytical process.

Principle of Isotope Dilution

The use of hexane-d14 as an internal standard is based on the principle of isotope dilution

mass spectrometry (IDMS). A known amount of the deuterated standard is added to the sample

at the earliest stage of the analytical workflow, typically before any extraction or cleanup steps.

It is assumed that any loss of the target analyte during sample processing will be accompanied

by a proportional loss of the internal standard. By measuring the ratio of the signal from the

native analyte to the signal from the isotopically labeled internal standard, accurate

quantification can be achieved, irrespective of sample loss or changes in instrument response.
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Applications

Hexane-d14 is a suitable internal standard for a wide range of volatile and semi-volatile

organic compounds in various environmental matrices. Its primary application is in methods

compliant with the U.S. Environmental Protection Agency (EPA), such as EPA Method 524.2 for

purgeable organic compounds in drinking water and EPA Method 8260B for volatile organic

compounds in various solid waste matrices.

Commonly analyzed compounds include:

Benzene, Toluene, Ethylbenzene, and Xylenes (BTEX)

Chlorinated solvents (e.g., Trichloroethylene, Tetrachloroethylene)

Fuel oxygenates (e.g., Methyl tert-butyl ether - MTBE)

Other volatile hydrocarbons

Experimental Protocol: Analysis of Volatile Organic
Compounds in Water by Purge and Trap GC-MS
(Based on EPA Method 524.2)
This protocol outlines the general procedure for the analysis of VOCs in water samples using

hexane-d14 as an internal standard.

1. Reagents and Standards

Reagent Water: Organic-free water.

Methanol: Purge and trap grade.

Hexane-d14 Internal Standard Stock Solution: Prepare a stock solution of hexane-d14 in

methanol at a concentration of 25 µg/mL.

VOC Calibration Stock Solution: A certified reference standard mix of target VOCs in

methanol.
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Surrogate Standards Stock Solution: A solution of other deuterated compounds (e.g.,

toluene-d8, 4-bromofluorobenzene) in methanol to monitor method performance.

Hydrochloric Acid (HCl): 1:1 (v/v) solution for sample preservation.

2. Sample Collection and Preservation

Collect water samples in 40 mL glass vials with PTFE-lined septa.

Ensure no headspace (air bubbles) is present in the vial.

Preserve the samples by adding 2-3 drops of 1:1 HCl to lower the pH to <2.

Store samples at 4°C until analysis.

3. Sample Preparation and Analysis

Spiking: Allow samples and standards to come to room temperature. Add a known volume

(e.g., 5 µL) of the hexane-d14 internal standard stock solution and the surrogate standard

stock solution to each 5 mL sample, blank, and calibration standard. This results in a final

concentration of 25 µg/L for each standard.

Purge and Trap: Place the spiked sample in the purge and trap system. The VOCs are

purged from the water sample with an inert gas (e.g., helium) and collected on an adsorbent

trap.

Desorption and GC-MS Analysis: The trap is rapidly heated, and the desorbed VOCs are

transferred to the GC-MS system.

Gas Chromatograph (GC) Conditions:

Column: DB-624 or equivalent capillary column.

Injector Temperature: 200°C.

Oven Program: Initial temperature of 35°C, hold for 2 minutes, ramp to 180°C at

10°C/min, and hold for 3 minutes.
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Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Scan Range: 35-300 amu.

Acquisition Mode: Full Scan or Selected Ion Monitoring (SIM).

4. Calibration

Prepare a series of calibration standards by adding varying concentrations of the VOC

calibration stock solution to reagent water.

Spike each calibration standard with the hexane-d14 internal standard and surrogate

standards at the same concentration as the samples.

Analyze the calibration standards and generate a calibration curve by plotting the response

factor (ratio of analyte peak area to internal standard peak area) against the analyte

concentration.

Quantitative Data
The following table summarizes representative performance data for the analysis of selected

VOCs in water using a deuterated internal standard approach, based on EPA method

performance criteria.[1][2][3] It is important to note that actual recovery rates and method

detection limits (MDLs) are matrix and instrument-dependent and should be determined by the

individual laboratory.
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Analyte Matrix
Typical Recovery
(%)

Method Detection
Limit (MDL) (µg/L)

Benzene Water 90-110 0.1 - 0.5

Toluene Water 92-108 0.1 - 0.5

Ethylbenzene Water 95-105 0.1 - 0.5

m,p-Xylene Water 94-106 0.2 - 1.0

o-Xylene Water 95-105 0.1 - 0.5

Trichloroethylene Water 88-112 0.1 - 0.5

Tetrachloroethylene Water 85-115 0.1 - 0.5

Vinyl Chloride Water 75-125 0.2 - 1.0

Chloroform Water 90-110 0.1 - 0.5

1,2-Dichloroethane Water 88-112 0.1 - 0.5
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Caption: Experimental workflow for VOC analysis using Hexane-d14.
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Caption: Logical relationship of isotope dilution analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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